Ethyl (9E,12E,15E)-octadeca-9,12,15-trienoate
Ethyl (9E,12E,15E)-octadeca-9,12,15-trienoate
α-Linolenic acid (ALA) is an essential fatty acid found in leafy green vegetables. ALA, as part of a low saturated fat diet, helps prevent cardiovascular disease. ALA decreases blood pressure, serum cholesterol levels, and platelet aggregation. Linolenic acid ethyl ester (LAEE) is a neutral, more lipophilic form of the free acid that can be used as an exogenous source of α-linolenic acid. This ethanol metabolite may contribute to ethanol-induced hepatic fibrogenesis through stimulation of intracellular signaling pathways in hepatic stellate cells (HSC). LAEE increases cyclin E expression and Cdk2 activity as well as increases ERK and JNK activity.
Brand Name:
Vulcanchem
CAS No.:
1191-41-9
VCID:
VC0153907
InChI:
InChI=1S/C20H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h5-6,8-9,11-12H,3-4,7,10,13-19H2,1-2H3/b6-5-,9-8-,12-11-
SMILES:
CCC=CCC=CCC=CCCCCCCCC(=O)OCC
Molecular Formula:
C20H34O2
Molecular Weight:
306.5 g/mol
Ethyl (9E,12E,15E)-octadeca-9,12,15-trienoate
CAS No.: 1191-41-9
Reference Standards
VCID: VC0153907
Molecular Formula: C20H34O2
Molecular Weight: 306.5 g/mol
| CAS No. | 1191-41-9 |
|---|---|
| Product Name | Ethyl (9E,12E,15E)-octadeca-9,12,15-trienoate |
| Molecular Formula | C20H34O2 |
| Molecular Weight | 306.5 g/mol |
| IUPAC Name | ethyl (9Z,12Z,15Z)-octadeca-9,12,15-trienoate |
| Standard InChI | InChI=1S/C20H34O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22-4-2/h5-6,8-9,11-12H,3-4,7,10,13-19H2,1-2H3/b6-5-,9-8-,12-11- |
| Standard InChIKey | JYYFMIOPGOFNPK-AGRJPVHOSA-N |
| Isomeric SMILES | CC/C=C\C/C=C\C/C=C\CCCCCCCC(=O)OCC |
| SMILES | CCC=CCC=CCC=CCCCCCCCC(=O)OCC |
| Canonical SMILES | CCC=CCC=CCC=CCCCCCCCC(=O)OCC |
| Appearance | Assay:≥98%A solution in ethanol |
| Boiling Point | 424 °F at 15 mm Hg (NTP, 1992) |
| Density | 0.8919 at 77 °F (NTP, 1992) |
| Flash Point | greater than 235 °F (NTP, 1992) |
| Physical Description | Ethyl linolenate is a clear colorless liquid. (NTP, 1992) |
| Description | α-Linolenic acid (ALA) is an essential fatty acid found in leafy green vegetables. ALA, as part of a low saturated fat diet, helps prevent cardiovascular disease. ALA decreases blood pressure, serum cholesterol levels, and platelet aggregation. Linolenic acid ethyl ester (LAEE) is a neutral, more lipophilic form of the free acid that can be used as an exogenous source of α-linolenic acid. This ethanol metabolite may contribute to ethanol-induced hepatic fibrogenesis through stimulation of intracellular signaling pathways in hepatic stellate cells (HSC). LAEE increases cyclin E expression and Cdk2 activity as well as increases ERK and JNK activity. |
| Synonyms | (Z,Z,Z)-9,12,15-Octadecatrienoic Acid Ethyl Ester; Ethyl (Z,Z,Z)-9,12,15-Octadecatrienoate; Ethyl cis,cis,cis-9,12,15-Octadecatrienoate; Ethyl Linolenate; Ethyl Linolenoate; Ethyl α-Linolenate |
| PubChem Compound | 5367460 |
| Last Modified | Nov 12 2021 |
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